1H-Benzimidazole, 2-(4-ethenylphenyl)-1-methyl-
Overview
Description
Synthesis Analysis
The synthesis of “1H-Benzimidazole, 2-(4-ethenylphenyl)-1-methyl-” is not explicitly mentioned in the search results .Molecular Structure Analysis
The molecular structure of “1H-Benzimidazole, 2-(4-ethenylphenyl)-1-methyl-” is not provided in the search results .Chemical Reactions Analysis
The specific chemical reactions involving “1H-Benzimidazole, 2-(4-ethenylphenyl)-1-methyl-” are not detailed in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of “1H-Benzimidazole, 2-(4-ethenylphenyl)-1-methyl-” are not outlined in the search results .Scientific Research Applications
Synthesis and Pharmacological Properties
- Synthesis and Antioxidant Activity : Research shows that 2-methyl benzimidazole, a related compound, demonstrates significant antioxidant activity, which is of interest in the medicinal industry. The compound was synthesized and its antioxidant properties were evaluated using the DPPH method (Saini, Dhiman, Mittal, & Kumar, 2016).
- Structural and Spectroscopic Studies : Structural and spectroscopic analysis of related benzimidazole derivatives has been conducted, providing insights into their chemical properties and potential pharmaceutical applications (Saral, Özdamar, & Uçar, 2017).
Biological and Antimicrobial Applications
- DNA Topoisomerase I Inhibition : Some benzimidazole derivatives have been identified as inhibitors of mammalian DNA topoisomerase I, an enzyme involved in DNA replication (Alpan, Gunes, & Topçu, 2007).
- Antimicrobial and Anticancer Agents : N,2,6-Trisubstituted 1H-benzimidazole derivatives have shown promise as antimicrobial and anticancer agents. Their synthesis, in vitro evaluation, and in silico studies suggest significant biological activities (Pham et al., 2022).
Material Science and Corrosion Inhibition
- Corrosion Inhibition : Benzimidazole derivatives have been studied for their potential as corrosion inhibitors for mild steel, indicating their application in material protection (Yadav, Behera, Kumar, & Sinha, 2013).
Antioxidant Properties
- Novel Derivatives with Antioxidant Properties : The synthesis of novel benzimidazole derivatives and their effects on lipid peroxidation in rat liver have been examined, highlighting their potential as antioxidants (Kuş, Ayhan-Kilcigil, Eke, & Iscan, 2004).
Chemical Synthesis Techniques
- Oxidant-Free Synthesis of Benzimidazoles : Research has developed environmentally benign methods for synthesizing benzimidazoles, important for sustainable chemistry (Luo et al., 2017).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-(4-ethenylphenyl)-1-methylbenzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2/c1-3-12-8-10-13(11-9-12)16-17-14-6-4-5-7-15(14)18(16)2/h3-11H,1H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPOCVGKMJUFJOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C3=CC=C(C=C3)C=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90604450 |
Source
|
| Record name | 2-(4-Ethenylphenyl)-1-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90604450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
94315-53-4 |
Source
|
| Record name | 2-(4-Ethenylphenyl)-1-methyl-1H-benzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90604450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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